Cas no 958631-84-0 ((E)-1-(4-Hydroxyphenyl)dec-1-en-3-one)

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one structure

958631-84-0 structure

Product Name:(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one

CAS No:958631-84-0

MF:C₁₆H₂₂O₂

MW:246.344685077667

CID:1080588

PubChem ID:91825834

Update Time:2024-10-25

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Chemical and Physical Properties

Names and Identifiers

- (E)-1-(4-Hydroxyphenyl)dec-1-en-3-one
- (E)-1-(4-Hydroxyphenyl)dec-1-en-
- Alpininone
- (1E)-1-(4-Hydroxyphenyl)-1-decen-3-one (ACI)
- 958631-84-0
- (1E)-1-(4-hydroxyphenyl)dec-1-en-3-one
- FS-8701
- CHEMBL3764227
- AKOS025288281
- Inchi： 1S/C16H22O2/c1-2-3-4-5-6-7-15(17)11-8-14-9-12-16(18)13-10-14/h8-13,18H,2-7H2,1H3/b11-8+
- InChI Key： OSHSLMUZKCDEDD-DHZHZOJOSA-N
- SMILES： C(/C1C=CC(O)=CC=1)=C\C(=O)CCCCCCC

Computed Properties

Exact Mass: 246.161979940g/mol
Monoisotopic Mass: 246.161979940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 8
Complexity: 250
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Color/Form: Powder
Density: 1.020±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 395.4±17.0 °C at 760 mmHg
Flash Point: 168.9±13.5 °C
Solubility: Almost insoluble (0.024 g/l) (25 º C),
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019111651-5mg	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0	95%	5mg	$773.80	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E29670-5mg	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0	,HPLC≥98%	5mg	¥4000.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3905-1 mg	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0		1mg	￥2035.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3905-5mg	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0		5mg	￥ 2760	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3905-1 mL * 10 mM (in DMSO)	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0		1 mL * 10 mM (in DMSO)	￥ 2860	2023-09-08
TargetMol Chemicals	TN3905-5mg	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0		5mg	￥ 2760	2024-07-20
TargetMol Chemicals	TN3905-5 mg	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0	98%	5mg	￥ 2,760	2023-07-11
TargetMol Chemicals	TN3905-1 mL * 10 mM (in DMSO)	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0	98%	1 mL * 10 mM (in DMSO)	￥ 2860	2023-09-15
TargetMol Chemicals	TN3905-1 ml * 10 mm	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0		1 ml * 10 mm	￥ 2860	2024-07-20
A2B Chem LLC	AI64860-5mg	(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one	958631-84-0		5mg	$494.00	2024-07-18

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Production Method

Production Method 1

821-55-6

123-08-0

958631-84-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; overnight, rt

Reference

: Gibbilimbol analogues as antiparasitic agents-Synthesis and biological activity against Trypanosoma cruzi and Leishmania (L.) infantum

Varela, Marina T.; Dias, Roberto Z.; Martins, Ligia F.; Ferreira, Daiane D.; Tempone, Andre G.; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(4), 1180-1183

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Raw materials

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one Preparation Products

(E)-1-(4-Hydroxyphenyl)dec-1-en-3-one (958631-84-0)

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